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Abstract

This technical guide provides a definitive calculation and detailed breakdown of the molecular
weight for Thulium(lll) 2,4-pentanedionate. The document outlines the precise chemical
formula, the standard atomic weights of its constituent elements as recognized by the
International Union of Pure and Applied Chemistry (IUPAC), and a step-by-step methodology
for the molecular weight determination. All quantitative data is presented in a structured tabular
format for clarity and ease of reference. Furthermore, a logical diagram of the molecular
composition is provided using the DOT language to visually articulate the contribution of each
element to the final molecular weight.

Introduction

Thulium(lll) 2,4-pentanedionate, also known as Thulium(lll) acetylacetonate, is an
organometallic coordination complex. It consists of a central thulium ion in the +3 oxidation
state coordinated to three 2,4-pentanedionate ligands. This compound is a source of thulium
that is soluble in organic solvents and is utilized in various applications, including as a
precursor for material synthesis and in catalysis. An accurate understanding of its molecular
weight is fundamental for stoichiometric calculations in chemical reactions, quantitative
analysis, and material characterization.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15493438?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15493438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical Structure and Formula

The chemical structure of Thulium(lll) 2,4-pentanedionate involves a central Thulium (Tm) atom
bonded to three bidentate acetylacetonate (acac) ligands. The chemical formula for the
anhydrous compound is Tm(CsH70O2)s[1]. This formula is derived from the composition of one
thulium atom and three 2,4-pentanedionate (CsH7O2) ligands.

Quantitative Data Summary

The calculation of the molecular weight is based on the standard atomic weights of the
constituent elements. The following tables provide a comprehensive summary of the atomic
and molecular weight data.

Table 1: Standard Atomic Weights of Constituent
Elements

Standard Atomic

Element Symbol Atomic Number .

Weight ( g/mol )
Thulium Tm 69 168.934219
Carbon C 6 12.011
Hydrogen H 1 1.008
Oxygen 0] 8 15.999

Note: Atomic weights for Carbon, Hydrogen, and Oxygen are conventional values for terrestrial
materials. Thulium is monoisotopic, so its atomic weight is a precise value[1].

Table 2: Molecular Weight Calculation for Thulium(lil)
2,4-pentanedionate
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. Number of Atomic/Ligand Total Weight
. Chemical . . o
Constituent Atoms/Ligand Weight (g/mol  Contribution (
Formula
s ) g/mol )
Thulium Tm 1 168.934219 168.934219
2,4-
pentanedionate CsH70:2 3 99.117 297.351
Ligand
Total Molecular
Tm(CsH702)3 466.285219

Weight

The calculated molecular weight is approximately 466.29 g/mol . This value is consistent with
commercially available data for this compound, which is often cited as 466.27 g/mol [1].

Experimental Protocols: Molecular Weight
Calculation Methodology

The molecular weight of a compound is determined by the sum of the atomic weights of its
constituent atoms. The protocol for calculating the molecular weight of Thulium(lll) 2,4-
pentanedionate is as follows:

« ldentify the Chemical Formula: The correct chemical formula for the anhydrous compound is
established as Tm(CsH702)s.

o Determine the Atomic Composition:

[e]

Thulium (Tm): 1 atom

o

Carbon (C): 5 atoms per ligand x 3 ligands = 15 atoms

[¢]

Hydrogen (H): 7 atoms per ligand x 3 ligands = 21 atoms

[e]

Oxygen (O): 2 atoms per ligand x 3 ligands = 6 atoms

o Obtain Standard Atomic Weights: The standard atomic weights for each element are sourced
from IUPAC data.
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[e]

Ar(Tm) = 168.934219 g/mol

o

Ar(C) = 12.011 g/mol

[¢]

Ar(H) = 1.008 g/mol

[¢]

Ar(O) = 15.999 g/mol

e Calculate the Total Mass for Each Element:

[e]

Mass from Tm =1 x 168.934219 = 168.934219 g/mol

[e]

Mass from C = 15 x 12.011 = 180.165 g/mol

o

Mass from H = 21 x 1.008 = 21.168 g/mol

[¢]

Mass from O = 6 x 15.999 = 95.994 g/mol

e Sum the Masses: The molecular weight (MW) is the sum of the total masses of each
element.

o MW =168.934219 + 180.165 + 21.168 + 95.994 = 466.261219 g/mol

Note on Discrepancies: The slight variation between this calculated value and the one in Table
2 arises from rounding the ligand's molecular weight in the table for presentation. The sum-of-
elements method is more precise.

Visualization of Molecular Composition

The following diagram, generated using the DOT language, illustrates the hierarchical
composition of Thulium(lll) 2,4-pentanedionate and the contribution of each element to its total
molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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